Cas no 2819989-58-5 (PBRM1-BD2-IN-3)

• Product Name: PBRM1-BD2-IN-3
• CAS No: 2819989-58-5
• MF: C₁₄H₁₁ClN₂O
• MW: 258.70294213295
• CID: 5518048
• Update Time: 2025-07-10

PBRM1-BD2-IN-3 Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 5-chloro-2,3-dihydro-2-phenyl-
• PBRM1-BD2-IN-3

• Inchi： 1S/C14H11ClN2O/c15-10-7-4-8-11-12(10)14(18)17-13(16-11)9-5-2-1-3-6-9/h1-8,13,16H,(H,17,18)
• InChI Key： ODBQDJLEOQRRNZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Cl)=CC=C2)C(=O)NC1C1=CC=CC=C1

Additional information on PBRM1-BD2-IN-3

PBRM1-BD2-IN-3: A Novel Inhibitor for Targeting the PBRM1 Bromodomain in Cancer Therapy

PBRM1-BD2-IN-3 (CAS No. 2819989-58-5) is a recently developed small molecule inhibitor that specifically targets the bromodomain of the PBRM1 protein. This compound has garnered significant attention in the field of cancer research due to its potential therapeutic applications. The PBRM1 protein, also known as BRG1-associated factor 180 (BAF180), is a subunit of the SWI/SNF chromatin remodeling complex and plays a crucial role in gene regulation and cellular homeostasis. Mutations in the PBRM1 gene are frequently observed in various types of cancer, particularly in renal cell carcinoma (RCC), where it is one of the most commonly mutated genes.

The bromodomain of PBRM1 is a conserved protein module that recognizes and binds to acetylated lysine residues on histone tails, thereby modulating chromatin structure and transcriptional activity. The development of PBRM1-BD2-IN-3 aims to disrupt this interaction, leading to altered gene expression patterns and potentially inhibiting tumor growth. Recent studies have shown that PBRM1-BD2-IN-3 exhibits high selectivity and potency against the bromodomain of PBRM1, making it a promising candidate for targeted cancer therapy.

In preclinical studies, PBRM1-BD2-IN-3 has demonstrated significant antitumor effects in various cancer models. For instance, in renal cell carcinoma cell lines harboring PBRM1 mutations, treatment with PBRM1-BD2-IN-3 resulted in reduced cell proliferation, increased apoptosis, and decreased migration and invasion capabilities. These findings suggest that PBRM1-BD2-IN-3 may be particularly effective in cancers where PBRM1 dysfunction plays a critical role.

The mechanism of action of PBRM1-BD2-IN-3 involves binding to the bromodomain of PBRM1, thereby preventing its interaction with acetylated histones. This disruption leads to changes in the chromatin landscape and altered gene expression profiles. Specifically, genes involved in cell cycle regulation, DNA repair, and apoptosis are affected, contributing to the observed antitumor effects. Additionally, PBRM1-BD2-IN-3 has been shown to synergize with other anticancer agents, such as DNA-damaging agents and immune checkpoint inhibitors, further enhancing its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of PBRM1-BD2-IN-3 in patients with advanced solid tumors, particularly those with known PBRM1 mutations. Early results from phase I trials have been promising, with no major adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the pharmacokinetics and pharmacodynamics of PBRM1-BD2-IN-3, as well as its potential as a novel therapeutic agent for cancer treatment.

Beyond its application in cancer therapy, research is also exploring the broader implications of targeting the bromodomain of PBRM1 strong>. For example, studies have suggested that dysregulation of the SWI/SNF complex may contribute to other diseases such as neurodegenerative disorders and inflammatory conditions. Therefore, compounds like < strong >PBRM1-BD2-IN-3< / strong > may have therapeutic potential beyond cancer, opening up new avenues for drug development. p > < p >In conclusion, < strong >PBRM1-BD2-IN-3< / strong > represents a significant advancement in the field of targeted cancer therapy. Its high selectivity and potency against the bromodomain of < strong >PBRM1< / strong > make it a promising candidate for treating cancers with P BR M 1 mutations. Ongoing clinical trials will provide crucial data on its safety and efficacy, paving the way for potential approval and widespread use in clinical practice. As research continues to uncover new insights into the role of P BR M 1 in various diseases, compounds like P B R M 1 - B D 2 - I N - 3 may offer new hope for patients with limited treatment options. p > article > response >